Cas no 869942-66-5 (1-Propanol, 3-[[(4-ethylphenyl)methyl]amino]-)

• Product Name: 1-Propanol, 3-[[(4-ethylphenyl)methyl]amino]-
• CAS No: 869942-66-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5225188
• Update Time: 2026-03-07

1-Propanol, 3-[[(4-ethylphenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(4-ethylphenyl)methyl]amino]-
• 3-((4-Ethylbenzyl)amino)propan-1-ol

• Inchi： 1S/C12H19NO/c1-2-11-4-6-12(7-5-11)10-13-8-3-9-14/h4-7,13-14H,2-3,8-10H2,1H3
• InChI Key： RUIHWCBJMXGPGN-UHFFFAOYSA-N
• SMILES： C(O)CCNCC1=CC=C(CC)C=C1

Additional information on 1-Propanol, 3-[[(4-ethylphenyl)methyl]amino]-

Introduction to 1-Propanol, 3-[[(4-ethylphenyl)methyl]amino]- (CAS No. 869942-66-5)

1-Propanol, 3-[[(4-ethylphenyl)methyl]amino]- is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 869942-66-5, is a derivative of propanol with a unique amine functional group. The presence of the [(4-ethylphenyl)methyl]amino moiety makes it a versatile intermediate in the synthesis of various pharmacologically active molecules. Its structural and chemical properties have positioned it as a subject of interest in the development of novel therapeutic agents.

The compound's molecular structure consists of a propanol backbone substituted with an amine group that is further modified by an ethylphenylmethyl group. This structural feature contributes to its reactivity and potential applications in drug design. The ethylphenyl ring, in particular, introduces lipophilicity and electronic properties that can influence the compound's interactions with biological targets. Such characteristics are highly valued in medicinal chemistry, where optimizing these interactions is crucial for developing effective drugs.

In recent years, there has been growing interest in the use of amine-containing compounds in pharmaceutical development due to their ability to form hydrogen bonds and participate in various biochemical pathways. The specific amine derivative represented by 1-Propanol, 3-[[(4-ethylphenyl)methyl]amino]- has been explored for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory and metabolic disorders.

The synthesis of 1-Propanol, 3-[[(4-ethylphenyl)methyl]amino]- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. By serving as an intermediate, it enables the construction of intricate structures with tailored pharmacological properties. Researchers have leveraged its reactivity to develop analogs with enhanced binding affinity and selectivity. Such efforts align with the broader goal of rational drug design, where computational modeling and experimental validation are used in tandem to optimize molecular interactions.

The pharmacological profile of 1-Propanol, 3-[[(4-ethylphenyl)methyl]amino]- has been investigated through both in vitro and in vivo studies. These investigations have provided insights into its mechanism of action and potential therapeutic applications. For instance, studies have shown that derivatives of this compound can interact with specific protein targets, leading to modulations in cellular signaling pathways. Such interactions are relevant to a wide range of diseases, including neurodegenerative disorders and cardiovascular conditions.

The chemical stability and solubility profile of this compound are also important considerations for its practical application in pharmaceutical formulations. Research has focused on optimizing these properties to enhance bioavailability and therapeutic efficacy. Techniques such as crystal engineering and solubility enhancement methods have been explored to improve the handling and administration of drug candidates derived from this intermediate.

In conclusion, 1-Propanol, 3-[[(4-ethylphenyl)methyl]amino]- (CAS No. 869942-66-5) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features and demonstrated reactivity make it a valuable asset for medicinal chemists seeking to design novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the discovery and development of next-generation drugs.